Cas no 1353994-88-3 ((R)-3-[(2-Chloro-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (R)-3-[(2-Chloro-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353994-88-3
• MF: C₁₆H₂₁ClN₂O₃
• MW: 324.802543401718
• CID: 2158506
• Update Time: 2025-06-14

(R)-3-[(2-Chloro-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-[(2-chloro-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• (R)-Benzyl 3-(2-chloro-N-ethylacetamido)pyrrolidine-1-carboxylate
• AM95247
• (R)-3-[(2-Chloroacetyl)ethylamino]pyrrolidine-1-carboxylic acid benzyl ester
• (R)-3-[(2-Chloro-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C16H21ClN2O3/c1-2-19(15(20)10-17)14-8-9-18(11-14)16(21)22-12-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3/t14-/m1/s1
• InChI Key： PQAQBTSRUNSGID-CQSZACIVSA-N
• SMILES： ClCC(N(CC)[C@H]1CN(C(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 386
• Topological Polar Surface Area: 49.8

Additional information on (R)-3-[(2-Chloro-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

Research Brief on (R)-3-[(2-Chloro-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1353994-88-3)

The compound (R)-3-[(2-Chloro-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1353994-88-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting neurological and metabolic disorders. Recent studies have highlighted its potential in modulating enzyme activity and its role in the design of novel drug candidates.

Recent research has focused on the synthetic pathways and optimization of (R)-3-[(2-Chloro-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method, achieving high yield and purity. The study emphasized the compound's utility in constructing complex pharmacophores, particularly in the context of covalent inhibitors. The chloroacetyl group in the molecule was identified as a critical reactive site, enabling selective modifications for targeted drug delivery.

In addition to its synthetic applications, (R)-3-[(2-Chloro-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester has been investigated for its biological activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its role as a precursor in the development of selective cathepsin inhibitors, which are promising candidates for treating cancer and inflammatory diseases. The study utilized molecular docking and kinetic assays to validate the compound's binding affinity and inhibitory potential, providing a foundation for further preclinical evaluation.

Another area of interest is the compound's stability and pharmacokinetic properties. Research conducted by the European Journal of Pharmaceutical Sciences (2023) explored its metabolic pathways and degradation kinetics under physiological conditions. The findings indicated that the benzyl ester moiety enhances membrane permeability, while the chloroacetyl group contributes to prolonged half-life in vivo. These insights are critical for optimizing the compound's formulation in drug development pipelines.

In conclusion, (R)-3-[(2-Chloro-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1353994-88-3) represents a versatile and valuable building block in medicinal chemistry. Its applications span from synthetic intermediates to potential therapeutic agents, with ongoing research uncovering new avenues for its use. Future studies are expected to delve deeper into its mechanism of action and clinical potential, particularly in targeted therapies and personalized medicine.